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Compound of Interest

Compound Name: 1,3,3-Trimethylcyclopropene

Cat. No.: B15402495

Technical Data Sheet: 1,3,3-
Trimethylcyclopropene

This document provides essential physicochemical properties of 1,3,3-trimethylcyclopropene,
focusing on its molecular formula and weight. The data is intended for researchers, scientists,
and professionals in the field of drug development and chemical synthesis.

Physicochemical Properties

The fundamental molecular characteristics of 1,3,3-trimethylcyclopropene are summarized
below. This data is critical for stoichiometric calculations, analytical characterization, and
experimental design.

Parameter Value Reference
Molecular Formula CeH1o [1]
Molecular Weight 82.1436 g/mol [1]
CAS Registry Number 3664-56-0 [1]
IUPAC Name 1,3,3-trimethylcyclopropene [1]

Logical Relationship of Molecular Composition
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The molecular formula (CsH10) dictates the elemental composition and thus the molecular
weight of the compound. The diagram below illustrates this fundamental relationship.

Molecular Formula

CeH1o0
etermines
Elemental Composition Atomic Weights
Carbon (C): 6 atoms C:~12.011u
Hydrogen (H): 10 atoms H: ~1.008 u

provides data for

Molecular Weight

(6 *12.011) + (10 * 1.008)
= 82.146 g/mol

Diagram 1: Derivation of Molecular Weight

Click to download full resolution via product page

Caption: Relationship between molecular formula and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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